Cas no 3157-46-8 (Alanine, 3-chloro-,hydrochloride (9CI))

• Product Name: Alanine, 3-chloro-,hydrochloride (9CI)
• CAS No: 3157-46-8
• MF: C₃H₇Cl₂NO₂
• MW: 159.999179124832
• CID: 312025
• PubChem ID: 16219123
• Update Time: 2025-04-19

Alanine, 3-chloro-,hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-chloro-,hydrochloride (9CI)
• 2-amino-3-chloropropanoic acid,hydrochloride
• DL-Alanine,3-chloro-, hydrochloride
• NSC 166168
• alpha-amino-beta-chloropropionic acid hydrochloride
• NSC-166168
• H-Beta-chloro-dl-ala-oh hcl
• AKOS027327954
• 35401-46-8
• H-beta-Chloro-DL-Ala-OH . HCl
• EN300-6759288
• NSC-16554
• HY-W015456
• H-beta-Chloro-Ala-OH HCl
• NSC16554
• FT-0639258
• beta-Chloro-DL-alanine Hydrochloride
• A-Chloro-DL-alanine Hydrochloride
• MFCD00066125
• AS-48967
• H-Beta-chloro-dl-ala-oh hydrochloride
• 2-amino-3-chloropropanoic acid hydrochloride
• 2-amino-3-chloropropanoic acid;hydrochloride
• 3-CHLORO-L-ALANINEHYDROCHLORIDE
• H-b-Chloro-DL-Ala-OH HCl
• 4-(4-Fluorophenyl)-6-isopropyl-2-[(n-methyl-n-methylsulfonyl)amino]pyriminl-5-ylmethanol
• CS-W016172
• NSC166168
• FT-0622599
• FT-0773577
• H-beta-Chloro-D-Ala-OH HCl
• Beat-chloro-DL-alanine-HCl
• FD21125
• 3157-46-8
• 3-chloroalanine hydrochloride
• SCHEMBL6947381
• H-beta-Chloro-D-Ala-OH . HCl
• H--Chloro-DL-Ala-OH HCl

• Inchi： 1S/C3H6ClNO2.ClH/c4-1-2(5)3(6)7;/h2H,1,5H2,(H,6,7);1H
• InChI Key： IENJPSDBNBGIEL-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 158.98500
• Monoisotopic Mass: 158.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.13940